Cas no 884323-18-6 ([1,1'-Biphenyl]-4-carboxylic acid, 3',5'-dimethyl-3-(phenylamino)-)

[1,1'-Biphenyl]-4-carboxylic acid, 3',5'-dimethyl-3-(phenylamino)- structure
884323-18-6 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 3',5'-dimethyl-3-(phenylamino)-
CAS No:884323-18-6
MF:C21H19NO2
MW:317.381065607071
CID:582034
PubChem ID:11631092
Update Time:2025-04-19

[1,1'-Biphenyl]-4-carboxylic acid, 3',5'-dimethyl-3-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxylic acid, 3',5'-dimethyl-3-(phenylamino)-
    • 2-anilino-4-(3,5-dimethylphenyl)benzoic acid
    • 884323-18-6
    • AKOS015964422
    • DTXSID00469754
    • Inchi: 1S/C21H19NO2/c1-14-10-15(2)12-17(11-14)16-8-9-19(21(23)24)20(13-16)22-18-6-4-3-5-7-18/h3-13,22H,1-2H3,(H,23,24)
    • InChI Key: KBAWHCUNJDJZDM-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1NC1C=CC=CC=1)C1C=C(C)C=C(C)C=1)=O

Computed Properties

  • Exact Mass: 317.141578849g/mol
  • Monoisotopic Mass: 317.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 49.3Ų
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